Cas no 1366764-94-4 (4-(2-fluoro-4-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-(2-fluoro-4-methylphenyl)pyrrolidin-2-one
• CAS No: 1366764-94-4
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• MDL: MFCD22170409
• CID: 5607065
• PubChem ID: 129979562
• Update Time: 2025-06-13

4-(2-fluoro-4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(2-fluoro-4-methylphenyl)-
• 4-(2-FLUORO-4-METHYLPHENYL)PYRROLIDIN-2-ONE
• 1366764-94-4
• EN300-841226
• 4-(2-fluoro-4-methylphenyl)pyrrolidin-2-one

• MDL： MFCD22170409
• Inchi： 1S/C11H12FNO/c1-7-2-3-9(10(12)4-7)8-5-11(14)13-6-8/h2-4,8H,5-6H2,1H3,(H,13,14)
• InChI Key： RHYQNHZJBMLZKD-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(C)C=C2F)CC1=O

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 352.9±42.0 °C(Predicted)
• pka: 15.92±0.40(Predicted)

Additional information on 4-(2-fluoro-4-methylphenyl)pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 1366764-94-4 and Product Name: 4-(2-fluoro-4-methylphenyl)pyrrolidin-2-one

The compound identified by the CAS number 1366764-94-4 and the product name 4-(2-fluoro-4-methylphenyl)pyrrolidin-2-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidinone derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug discovery. The structural features of this molecule, particularly the presence of a fluoro-substituent at the para position relative to a methylphenyl group, contribute to its unique chemical and biological characteristics, making it a valuable candidate for further investigation.

In recent years, there has been a growing emphasis on the development of novel scaffolds that can modulate biological pathways with high specificity and efficacy. The fluoro-substituent in 4-(2-fluoro-4-methylphenyl)pyrrolidin-2-one is known to enhance metabolic stability and binding affinity, which are critical factors in the design of small-molecule drugs. This modification has been widely explored in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and anti-inflammatory treatments. The methylphenyl moiety further contributes to the lipophilicity of the compound, facilitating its membrane permeability and improving bioavailability.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The pyrrolidinone core is a privileged structure in medicinal chemistry, often found in bioactive molecules that interact with biological targets such as enzymes and receptors. The combination of a fluoro-substituent and a methylphenyl group creates a versatile platform for structure-activity relationship (SAR) studies, allowing researchers to fine-tune properties such as potency, selectivity, and pharmacokinetic behavior.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular modeling studies for compounds like 4-(2-fluoro-4-methylphenyl)pyrrolidin-2-one. These techniques have been instrumental in identifying novel analogs with improved pharmacological profiles. For instance, studies have shown that modifications around the pyrrolidinone ring can significantly alter interactions with biological targets, providing insights into how structural changes influence biological activity. This has opened up new avenues for drug design, particularly in the development of next-generation therapeutics.

The compound's relevance extends beyond academic research; it also holds promise for industrial applications in pharmaceutical development. The synthesis of 4-(2-fluoro-4-methylphenyl)pyrrolidin-2-one involves well-established organic chemistry methodologies, making it feasible for large-scale production. Additionally, its stability under various conditions ensures that it can be stored and handled efficiently throughout the drug development pipeline. This reliability is crucial for maintaining consistency in quality control and ensuring that final drug products meet stringent regulatory standards.

In conclusion, 4-(2-fluoro-4-methylphenyl)pyrrolidin-2-one, identified by CAS number 1366764-94-4, represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features, combined with its potential as a scaffold for drug development, make it an attractive subject for both academic research and industrial applications. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.